3-[(Cyclopropylcarbonyl)amino]benzamide

• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 3-(cyclopropanecarbonylamino)benzamide
• InChI: InChI=1S/C11H12N2O2/c12-10(14)8-2-1-3-9(6-8)13-11(15)7-4-5-7/h1-3,6-7H,4-5H2,(H2,12,14)(H,13,15)
• InChI Key: CFKXIYGRVLYCCW-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)NC2=CC=CC(=C2)C(=O)N

Description

3-[(Cyclopropylcarbonyl)amino]benzamide, also known as CPBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPBA is a member of the benzamide family of compounds and is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP).

Scientific Research Applications

3-[(Cyclopropylcarbonyl)amino]benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. This compound's ability to inhibit PARP, an enzyme involved in DNA repair, has been shown to sensitize cancer cells to chemotherapy and radiation therapy. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been reported to have cardioprotective effects in animal models of heart disease.

Mechanism of Action

3-[(Cyclopropylcarbonyl)amino]benzamide's mechanism of action involves the inhibition of PARP, an enzyme involved in DNA repair. PARP plays a crucial role in repairing DNA damage, and its inhibition leads to the accumulation of DNA damage, resulting in cell death. This compound's ability to sensitize cancer cells to chemotherapy and radiation therapy is due to its ability to inhibit PARP, leading to increased DNA damage in cancer cells.
Biochemical and Physiological Effects:
This compound's biochemical and physiological effects are primarily due to its ability to inhibit PARP. Inhibition of PARP leads to the accumulation of DNA damage, resulting in cell death. This compound's ability to sensitize cancer cells to chemotherapy and radiation therapy is due to its ability to inhibit PARP, leading to increased DNA damage in cancer cells. Additionally, this compound has been shown to have neuroprotective and cardioprotective effects in animal models of neurodegenerative diseases and heart disease, respectively.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(Cyclopropylcarbonyl)amino]benzamide in lab experiments is its potency as a PARP inhibitor. This compound has been reported to be a potent PARP inhibitor, making it an attractive compound for studying PARP inhibition in various diseases. Additionally, this compound's synthesis method is relatively straightforward, and the compound can be obtained in high purity and yield. One limitation of using this compound in lab experiments is its potential toxicity. This compound's ability to induce DNA damage may lead to toxicity in cells, and careful dose optimization is required to minimize toxicity.

Future Directions

There are several future directions for 3-[(Cyclopropylcarbonyl)amino]benzamide research. One potential direction is the development of this compound derivatives with improved potency and selectivity for PARP inhibition. Additionally, this compound's potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases, warrant further investigation. Another future direction is the use of this compound in combination with other drugs to enhance its therapeutic efficacy. Overall, this compound's potential therapeutic applications and potent PARP inhibitory activity make it an attractive compound for further research.

Synthesis Methods

The synthesis of 3-[(Cyclopropylcarbonyl)amino]benzamide involves the reaction of 3-aminobenzoic acid with cyclopropylcarbonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound. This synthesis method has been successfully used in several studies, and the purity and yield of this compound have been reported to be high.